N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2,3-dimethoxybenzamide
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Description
N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C19H17ClN2O4 and its molecular weight is 372.81. The purity is usually 95%.
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Scientific Research Applications
Hypoxia-Selective Antitumor Agents
A study by Palmer et al. (1996) discusses the synthesis and hypoxic cell cytotoxicity of regioisomers of a novel hypoxia-selective cytotoxin, indicating that derivatives of such chemical structures can be explored as potential antitumor agents. The research found that certain derivatives exhibited excellent hypoxic selectivities against specific cell lines, suggesting their utility in targeting hypoxic tumor environments, which are common in many types of cancer Palmer, B., Wilson, W., Anderson, R., Boyd, M., & Denny, W. (1996).
Agricultural Applications
Another study by Campos et al. (2015) on polymeric and solid lipid nanoparticles for sustained release of carbendazim and tebuconazole points towards the use of similar compounds in agriculture. These nanoparticles offer advantages like modified release profiles and reduced environmental toxicity, suggesting that N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2,3-dimethoxybenzamide could potentially be used in the development of advanced agricultural formulations Campos, E., Oliveira, J. L., da Silva, C. G. D., Pascoli, M., Pasquôto, T., Lima, R., Abhilash, P., & Fraceto, L. F. (2015).
Environmental Behavior and Degradation
Research on the unexpected hydrolysis of 5-aminoisoxazolbenzoylamide herbicide isoxaben into 5-isoxazolinone by Rouchaud et al. (2010) provides insights into the environmental degradation pathways of isoxazole ring-containing compounds. This study could inform environmental safety assessments of this compound, highlighting the importance of understanding chemical stability and degradation products in environmental contexts Rouchaud, J., Gustin, F., Moulard, C., & Plisnier, M. (2010).
Photodecomposition in Environmental Systems
The photodecomposition study of isoxaben by Schmitt et al. (1992) explores the stability of similar compounds under light exposure. This research is crucial for understanding the behavior of this compound in various environmental conditions, potentially guiding its safe use and disposal Schmitt, P., Mamouni, A., Mansour, M., & Schiavon, M. (1992).
Properties
IUPAC Name |
N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]-2,3-dimethoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN2O4/c1-24-16-5-3-4-15(18(16)25-2)19(23)21-11-14-10-17(26-22-14)12-6-8-13(20)9-7-12/h3-10H,11H2,1-2H3,(H,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCRCHKLJCUNNEV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NCC2=NOC(=C2)C3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.